Cas no 162466-21-9 (3,4-Pyrrolidinediol, 2-methyl-1-(phenylmethyl)-, (2S,3S,4S)-)

• Product Name: 3,4-Pyrrolidinediol, 2-methyl-1-(phenylmethyl)-, (2S,3S,4S)-
• CAS No: 162466-21-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 2780622
• PubChem ID: 10921688
• Update Time: 2025-04-21

3,4-Pyrrolidinediol, 2-methyl-1-(phenylmethyl)-, (2S,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol, 2-methyl-1-(phenylmethyl)-, (2S,3S,4S)-
• 162466-21-9
• DTXSID10448419
• SCHEMBL17426073
• (2S,3S,4S)-1-BENZYL-2-METHYLPYRROLIDINE-3,4-DIOL

• Inchi： 1S/C12H17NO2/c1-9-12(15)11(14)8-13(9)7-10-5-3-2-4-6-10/h2-6,9,11-12,14-15H,7-8H2,1H3/t9-,11-,12-/m0/s1
• InChI Key： HRIVUJVATFHGST-DLOVCJGASA-N
• SMILES： O[C@@H]1[C@H](CN(CC2C=CC=CC=2)[C@H]1C)O

Computed Properties

• Exact Mass: 207.125928785Da
• Monoisotopic Mass: 207.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.7Ų